Cas no 1249545-88-7 (2-bromo-6-{(1-hydroxy-2-methylpropan-2-yl)aminomethyl}phenol)

• Product Name: 2-bromo-6-{(1-hydroxy-2-methylpropan-2-yl)aminomethyl}phenol
• CAS No: 1249545-88-7
• MF: C₁₁H₁₆BrNO₂
• MW: 274.154242515564
• CID: 5177660
• PubChem ID: 61390591
• Update Time: 2025-05-26

2-bromo-6-{(1-hydroxy-2-methylpropan-2-yl)aminomethyl}phenol Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-6-{[(1-hydroxy-2-methylpropan-2-yl)amino]methyl}phenol
• Phenol, 2-bromo-6-[[(2-hydroxy-1,1-dimethylethyl)amino]methyl]-
• 2-bromo-6-{(1-hydroxy-2-methylpropan-2-yl)aminomethyl}phenol

• Inchi： 1S/C11H16BrNO2/c1-11(2,7-14)13-6-8-4-3-5-9(12)10(8)15/h3-5,13-15H,6-7H2,1-2H3
• InChI Key： RPEOZLCFQHPCHP-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1O)CNC(C)(C)CO

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 199
• XLogP3: 2.1
• Topological Polar Surface Area: 52.5

Additional information on 2-bromo-6-{(1-hydroxy-2-methylpropan-2-yl)aminomethyl}phenol

Comprehensive Overview of 2-bromo-6-{(1-hydroxy-2-methylpropan-2-yl)aminomethyl}phenol (CAS No. 1249545-88-7): Properties, Applications, and Innovations

The chemical compound 2-bromo-6-{(1-hydroxy-2-methylpropan-2-yl)aminomethyl}phenol (CAS No. 1249545-88-7) has garnered significant attention in recent years due to its unique structural features and potential applications in pharmaceuticals, agrochemicals, and material science. This brominated phenol derivative is characterized by its hydroxy-aminomethyl functional group, which enhances its reactivity and versatility in synthetic chemistry. Researchers and industry professionals are increasingly exploring its role as a key intermediate in the development of novel bioactive molecules.

One of the most searched questions about CAS No. 1249545-88-7 revolves around its synthetic pathways and purity optimization. Modern synthetic protocols often employ green chemistry principles to minimize environmental impact, aligning with the global push for sustainable practices. The compound’s solubility in organic solvents and thermal stability are also frequently discussed, as these properties are critical for scaling up production. Recent studies highlight its potential in catalysis and ligand design, particularly in asymmetric synthesis—a hot topic in academic and industrial research.

From an application standpoint, 2-bromo-6-{(1-hydroxy-2-methylpropan-2-yl)aminomethyl}phenol has shown promise in drug discovery, especially in the design of small-molecule inhibitors targeting enzymes or receptors. Its bromine moiety offers a handle for further functionalization, making it a valuable scaffold for medicinal chemistry. Additionally, its phenolic backbone contributes to antioxidant properties, a feature highly sought after in cosmeceuticals and nutraceuticals—industries experiencing exponential growth due to consumer demand for natural and functional ingredients.

Another trending topic is the compound’s role in advanced material synthesis. Its ability to form hydrogen bonds and coordination complexes has been exploited in the development of self-healing polymers and smart coatings. These innovations address pressing challenges in durability and sustainability, resonating with industries like automotive and aerospace. Furthermore, its UV-absorbing characteristics make it a candidate for photostabilizers in plastics and textiles, a niche yet rapidly expanding market.

Quality control and analytical profiling of CAS No. 1249545-88-7 are also critical discussion points. Techniques such as HPLC, NMR spectroscopy, and mass spectrometry are routinely employed to ensure batch-to-batch consistency. Regulatory compliance, particularly in REACH and FDA submissions, is another area of interest for manufacturers aiming to commercialize derivatives of this compound. The rise of AI-driven drug discovery has further amplified the need for high-purity building blocks like this bromophenol derivative.

In conclusion, 2-bromo-6-{(1-hydroxy-2-methylpropan-2-yl)aminomethyl}phenol represents a multifaceted compound with broad applicability across scientific disciplines. Its synergy with green chemistry, drug development, and material innovation positions it as a cornerstone in modern research. As industries continue to prioritize sustainability and efficiency, this compound’s relevance is poised to grow, making it a subject of enduring interest for both academia and commerce.